cis-2-Benzoylcyclopentane-1-carboxylic acid

• IUPAC Name: (1R,2S)-2-benzoylcyclopentane-1-carboxylic acid
• InChI: InChI=1S/C13H14O3/c14-12(9-5-2-1-3-6-9)10-7-4-8-11(10)13(15)16/h1-3,5-6,10-11H,4,7-8H2,(H,15,16)/t10-,11+/m0/s1
• InChI Key: SPRHBCOBGFZPAI-WDEREUQCSA-N
• Canonical SMILES: C1CC(C(C1)C(=O)O)C(=O)C2=CC=CC=C2
• Isomeric SMILES: C1C[C@@H]([C@@H](C1)C(=O)O)C(=O)C2=CC=CC=C2
• Molecular Formula: C13H14O3
• DSSTOX Substance ID: DTXSID70641303
• Molecular Weight: 218.25 g/mol
• CAS RN: 70071-92-0

Description

“Cis-2-Benzoylcyclopentane-1-carboxylic acid” is a chemical compound with the molecular formula C13H14O3. It contains a total of 31 bonds, including 17 non-H bonds, 8 multiple bonds, 3 rotatable bonds, 2 double bonds, and 6 aromatic bonds. The structure also includes 1 five-membered ring, 1 six-membered ring, 1 aliphatic carboxylic acid, 1 aromatic ketone, and 1 hydroxyl group.

Molecular Structure Analysis

The molecular structure of “cis-2-Benzoylcyclopentane-1-carboxylic acid” is characterized by a five-membered cyclopentane ring and a six-membered benzene ring. It also contains functional groups such as a carboxylic acid (aliphatic), a ketone (aromatic), and a hydroxyl group.

Scientific Research Applications

• Organic Synthesis Carboxylic acids are often used in organic synthesis due to their reactivity. They can participate in various reactions such as substitution, elimination, oxidation, and coupling.

• Nanotechnology Carboxylic acids can be used to modify the surface of nanoparticles and nanostructures, such as carbon nanotubes and graphene. This can promote the dispersion and incorporation of metallic nanoparticles or carbon nanostructures.

• Polymers Carboxylic acids can be used in the synthesis of polymers. They can serve as monomers, additives, catalysts, etc. in the polymerization process.

• Double Decarboxylative Coupling Reactions Carboxylic acids can be used in double decarboxylative coupling reactions, a new avenue for forging carbon–carbon bonds. This synthetic strategy utilizes carboxylic acids as easily accessible, non-toxic, and stable starting materials.

• Pharmaceuticals Carboxylic acids are often used in the synthesis of pharmaceuticals. They can be used to synthesize a wide range of drugs, including non-steroidal anti-inflammatory drugs (NSAIDs), antibiotics, antifungal agents, and more.

• Food Industry Some carboxylic acids, such as citric acid, lactic acid, or fumaric acid are produced from by fermentation, most of these type of carboxylic acids are applied in the food industry.